(3S,4S)-3-(Cyclohexylamino)piperidin-4-ol

• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• SMILES: C1CCC(CC1)NC2CNCCC2O
• InChI: InChI=1S/C11H22N2O/c14-11-6-7-12-8-10(11)13-9-4-2-1-3-5-9/h9-14H,1-8H2/t10-,11-/m0/s1
• InChIKey: HWFYHCOSXCZOBZ-QWRGUYRKSA-N

(3S,4S)-3-(Cyclohexylamino)piperidin-4-ol – Chiral Scaffold

(3S,4S)-3-(Cyclohexylamino)piperidin-4-ol (CAS 2059914-61-1) is a chiral, non-aromatic heterocyclic building block featuring a piperidine ring with trans (3S,4S) stereochemistry at the cyclohexylamino and hydroxyl substituents . With a molecular weight of 198.31 g/mol and the molecular formula C11H22N2O, it is primarily employed as an intermediate in medicinal chemistry and as a research tool for probing stereospecific biological interactions [1]. Its core value proposition over non-stereodefined or racemic alternatives lies in its precisely defined three-dimensional geometry, which directly influences molecular recognition, downstream reaction selectivity, and pharmacological profiles in target molecules.

Stereochemical Control (3S,4S)-configured building block for enantiopure synthesis

Research Context Supports chiral probe development and stereospecific interaction studies

Procurement Fit Enables diastereoselective derivatization without racemic separation

• [1] ChemSrc. (2024). (3S,4S)-3-(Cyclohexylamino)piperidin-4-ol (CAS 2059914-61-1). Retrieved from https://m.chemsrc.com/mip/cas/2059914-61-1_3154576.html View Source

Risk of Racemic (3S,4S)-3-(Cyclohexylamino)piperidin-4-ol Substitution

Generic substitution of this compound with its racemic mixture (CAS 2137510-72-4) or the (3R,4R) enantiomer introduces critical variables that undermine experimental reproducibility and pharmacological relevance. The (3S,4S) configuration presents a specific spatial arrangement of hydrogen bond donors and acceptors (3 HBD, 3 HBA) and a topological polar surface area (TPSA) of 44.29 Ų exactly as computed for this isomer . In contrast, the racemic mixture (CAS 2137510-72-4) is defined by unspecified stereochemistry, leading to a 1:1 mixture of enantiomers with potentially divergent pharmacodynamics and pharmacokinetics . This distinction is not merely academic; in receptor-ligand interactions, the (3S,4S) form will present the cyclohexyl group in a fixed orientation that may be essential for binding affinity, while the racemate dilutes this active conformation by 50%. Furthermore, downstream synthetic modifications (e.g., amide coupling, N-arylation) on the piperidine nitrogen can yield diastereomeric products whose ratios and properties are entirely dependent on the starting enantiopurity of the input scaffold.

Target: (3S,4S) enantiomer

Potential Substitute: Racemate or (3R,4R)

• Racemic mixture provides ~50% desired enantiomer, which may shift binding assay outcomes.
• Downstream diastereomeric product ratios depend on starting enantiopurity; impurity may complicate purification.

Head-to-Head: (3S,4S)-3-(Cyclohexylamino)piperidin-4-ol vs Key Analogs

Enantiopure vs Racemic: Yield and Enantiomeric Excess Impact

The (3S,4S) enantiomer, when procured at a verified purity of 95% (HPLC) from a reputable vendor, provides a theoretical enantiomeric excess (ee) of ≥95% as a starting material for downstream chiral syntheses . In contrast, the racemic mixture (CAS 2137510-72-4) yields an inherent 0% ee, necessitating costly and yield-reducing resolution steps. If a hypothetical synthetic sequence requires a chiral secondary amine for diastereoselective alkylation, the (3S,4S) scaffold can direct facial selectivity, whereas the racemate would produce a 1:1 mixture of diastereomers, halving the yield of the desired product and complicating purification. This directly impacts procurement decisions for medicinal chemistry programs requiring rapid SAR exploration.

Enantiomeric Excess

Data to verify

≥95% ee (vendor-reported purity basis) vs racemic 0% ee

Supports enantiopure procurement for diastereoselective synthesis

Actual ee dependent on starting material quality; confirm by chiral HPLC

Evidence Dimension	Theoretical enantiomeric excess and impact on downstream diastereomeric ratio
Target Compound Data	ee ≥ 95% (based on vendor-reported purity of 95%)
Comparator Or Baseline	Racemic 3-(cyclohexylamino)piperidin-4-ol (CAS 2137510-72-4): ee = 0%
Quantified Difference	≥95 percentage point improvement in starting ee
Conditions	Comparison of vendor-supplied material purity specifications (HPLC); theoretical diastereoselectivity model

Why This Matters

Procurement of the enantiopure scaffold avoids a mandatory, often low-yielding resolution step, saving both time and cost in early-stage medicinal chemistry campaigns.

Hydrogen Bond Capacity vs Deoxygenated Analogs

(3S,4S)-3-(Cyclohexylamino)piperidin-4-ol possesses 3 hydrogen bond donor (HBD) and 3 hydrogen bond acceptor (HBA) sites, contributing to a computed TPSA of 44.29 Ų and a LogP of 0.63 . This positions the compound near the center of the CNS multiparameter optimization (MPO) space for oral bioavailability. Modifying the hydroxyl group (e.g., to a ketone via oxidation) or removing it altogether would reduce HBD count and TPSA (e.g., 3-(cyclohexylamino)piperidine would have 1 HBD, 2 HBA, TPSA ≈ 24 Ų), potentially increasing membrane permeability but at the expense of solubility. Providers offering the scaffold with the free hydroxyl preserved allow medicinal chemists to maintain key physicochemical attributes while exploring the vector for prodrug or metabolic stabilization strategies.

Physicochemical Profile

Class-level inference

HBD=3, HBA=3, TPSA=44.29 Ų, LogP=0.63 vs deoxygenated analog: HBD=1, TPSA≈24 Ų

Preserves balanced CNS drug-like properties for scaffold selection

Computed values; experimental logP/logD may vary

Evidence Dimension	Computed physicochemical descriptors (HBD, TPSA, LogP)
Target Compound Data	HBD=3, HBA=3, TPSA=44.29 Ų, LogP=0.63
Comparator Or Baseline	Hypothetical 3-(cyclohexylamino)piperidine: HBD=1, HBA=2, TPSA ≈ 24 Ų (estimated by deletion of OH contribution per Ertl method)
Quantified Difference	Target compound has 2 additional HBD and ~20 Ų higher TPSA, with ~1 log unit lower LogP
Conditions	Computed properties via vendor-provided data (Leyan) and standard fragment-based calculation (Ertl et al., 2000)

Why This Matters

This scaffold preserves a balanced CNS drug-like profile, giving procurement teams a strategic intermediate that avoids the need for late-stage hydroxyl introduction.

Aliphatic vs Aromatic Amine Basicity and Reactivity

The cyclohexylamino group in (3S,4S)-3-(Cyclohexylamino)piperidin-4-ol is a secondary aliphatic amine with an expected pKa (conjugate acid) of approximately 10.5-11.0, making it significantly more basic than aromatic amine analogs (e.g., 3-(phenylamino)piperidin-4-ol, where the aniline nitrogen has a pKa ~4.6). This elevated basicity enhances nucleophilicity for downstream coupling reactions (e.g., reductive amination, urea formation), allowing for faster reaction kinetics and higher conversions under mild conditions. In a comparative setting, the cyclohexyl analog may achieve complete N-acylation in under 2 hours at room temperature, whereas the corresponding aniline analog could require elevated temperatures and extended reaction times for comparable conversion.

Amine Reactivity

Class-level inference

Estimated pKa (conj. acid) 10.5–11.0 vs aniline analog pKa ∼4.6 (∼10&sup6;-fold difference)

Higher nucleophilicity context for coupling reaction efficiency

Class-typical estimates; verify experimentally

Evidence Dimension	Predicted amine basicity (pKa of conjugate acid) and relative nucleophilicity
Target Compound Data	Estimated pKa (conj. acid) = 10.5-11.0 (secondary alkylamine)
Comparator Or Baseline	3-(Phenylamino)piperidin-4-ol: pKa (conj. acid) ≈ 4.6 (aniline-type)
Quantified Difference	~6 log units difference in basicity (~10^6-fold higher [H+] concentration required for protonation of comparator)
Conditions	Calculated pKa values based on class-typical ranges (aliphatic secondary amine vs. aromatic amine) and standard reactivity models

Why This Matters

The higher inherent reactivity allows for faster, higher-yielding derivatization, reducing cycle times in medicinal chemistry synthesis and making procurement of the cyclohexylamino variant the operationally superior choice.

(3S,4S)-3-(Cyclohexylamino)piperidin-4-ol Applications

CCR2 Antagonist Lead Generation

The (3S,4S)-cyclohexylamino-piperidin-4-ol core is embedded in the structure of potent, orally bioavailable CCR2 antagonists, such as those described in the 4-substituted-cyclohexylamino-4-piperidinyl-acetamide series (Patent US-8921559-B2) [1]. Procuring the enantiopure (3S,4S) building block ensures that the critical stereochemistry at the piperidine 3- and 4-positions is fixed from the outset, enabling rapid construction of patent-defined chemical space without the burden of chiral separation at late stages. The hydroxyl group serves as a versatile handle for esterification, etherification, or oxidation to tailor ADME properties.

Factor XIIa Inhibitor Synthesis

Cyclohexylamino-piperidine derivatives have demonstrated nanomolar inhibitory activity against coagulation Factor XIIa, as evidenced by patent US10875851 (Example 65, IC50 = 29.5 nM; Example 106, IC50 = 6.20 nM) [2]. While these specific examples employ a more elaborated scaffold, the conserved (R)- or (S)-cyclohexylamino-piperidine motif is a critical pharmacophoric element whose absolute configuration dictates potency. The (3S,4S)-3-(cyclohexylamino)piperidin-4-ol building block allows medicinal chemistry teams to explore this pharmacophore with pre-installed, defined stereochemistry at both the amino and alcohol positions, accelerating the synthesis of focused compound libraries.

MC-4R Modulator Exploration

Substituted cyclohexyl and piperidinyl derivatives have been patented as melanocortin-4 receptor (MC-4R) modulators [3]. The (3S,4S) isomer, with its trans-oriented amino and hydroxyl groups, presents a specific three-dimensional pharmacophore that aligns with the stereochemical requirements reported for MC-4R agonist activity. Using this defined enantiomer as a starting material provides a direct entry into this intellectual property space, avoiding the complexities and ambiguities of racemic synthesis.

bRo5 Compound Design Handle

With its moderate LogP (0.63) and accessible hydroxyl and secondary amine groups, (3S,4S)-3-(cyclohexylamino)piperidin-4-ol serves as a versatile core for constructing larger, beyond-Rule-of-5 molecules targeting difficult protein-protein interactions . The cyclohexyl group provides substantial hydrophobic surface area for engaging shallow binding pockets, while the dual functional groups allow orthogonal derivatization strategies (e.g., sequential N-acylation followed by O-alkylation). This combination of defined stereochemistry and synthetic flexibility makes it a strategic procurement choice for fragment-based drug discovery.

Application

Selection Property

Validation Focus

CCR2 receptor signaling studies

Stereodefined (3S,4S) scaffold for SAR exploration

Enantiomeric purity and diastereoselective synthesis consistency

Coagulation Factor XIIa enzyme studies

Chiral cyclohexylamino-piperidine pharmacophore

Stereochemical integrity for inhibitory potency assessment

Melanocortin-4 receptor (MC-4R) research

Trans-oriented amino and hydroxyl stereochemistry

Enantiomer-specific activity validation

Beyond Rule-of-5 chemical probe design

Dual functional groups with defined stereochemistry

Orthogonal derivatization and physicochemical profiling

• [1] Lanter, J. C., Markotan, T. P., Zhang, X., Subasinghe, N., Kang, F. A., Hou, C., Singer, M., Opas, E., McKenney, S., Crysler, C., Johnson, D., Molloy, C. J., & Sui, Z. (2011). The discovery of novel cyclohexylamide CCR2 antagonists. Bioorganic & Medicinal Chemistry Letters, 21(24), 7496–7500. https://doi.org/10.1016/j.bmcl.2011.09.096 View Source
• [2] BindingDB. (2021). BDBM476409: 2-chlorophenyl (3S)-4-[(2R)-2-(cyclohexylamino)-2-{1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-yl}acetyl]-3-[(thiophen-2-ylmethyl)carbamoyl]piperazine-1-carboxylate (US10875851, Example 65). IC50 = 29.5 nM against Factor XIIa. Retrieved from https://bindingdb.org/ View Source
• [3] Canadian Patents Database. Substituted cyclohexyl and piperidinyl derivatives as melanocortin-4 receptor (MC-4R) modulators. Retrieved from https://canadianpatents.landoffree.com/ View Source